Cas no 1807055-85-1 (3-Cyano-2-mercapto-5-methylbenzenesulfonyl chloride)

• Product Name: 3-Cyano-2-mercapto-5-methylbenzenesulfonyl chloride
• CAS No: 1807055-85-1
• MF: C₈H₆ClNO₂S₂
• MW: 247.72173833847
• CID: 5000684
• Update Time: 2025-06-12

3-Cyano-2-mercapto-5-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-mercapto-5-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H6ClNO2S2/c1-5-2-6(4-10)8(13)7(3-5)14(9,11)12/h2-3,13H,1H3
• InChI Key： LYNCOZXZYIFKRY-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C#N)C=C(C)C=1)S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 2.2
• Topological Polar Surface Area: 67.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-Cyano-2-mercapto-5-methylbenzenesulfonyl chloride

Introduction to 3-Cyano-2-mercapto-5-methylbenzenesulfonyl chloride (CAS No. 1807055-85-1) and Its Emerging Applications in Chemical Biology

3-Cyano-2-mercapto-5-methylbenzenesulfonyl chloride (CAS No. 1807055-85-1) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile reactivity. This compound, characterized by a sulfonyl chloride functional group, a cyano group, and a thiol moiety, serves as a valuable intermediate in the synthesis of various biologically active molecules. The presence of these distinct functional groups imparts a high degree of reactivity, making it a promising candidate for further exploration in drug discovery and material science.

The sulfonyl chloride moiety is particularly noteworthy as it is widely recognized for its ability to participate in nucleophilic substitution reactions, facilitating the formation of sulfonamides, sulfonates, and other derivatives. These derivatives are frequently encountered in pharmaceuticals, where they play a crucial role in modulating biological pathways. The cyano group, on the other hand, introduces a polar nature to the molecule, enhancing its solubility in polar solvents and enabling interactions with various biological targets. The thiol group, being highly reactive, allows for further functionalization via disulfide bond formation or thiol-metal coordination, which is essential in designing metal-binding agents and redox-active materials.

In recent years, the applications of 3-Cyano-2-mercapto-5-methylbenzenesulfonyl chloride have expanded into several cutting-edge areas of research. One particularly exciting application lies in the development of protease inhibitors, which are critical in treating inflammatory diseases and infections. The compound’s ability to form stable covalent bonds with protease active sites makes it an excellent scaffold for designing potent inhibitors. For instance, recent studies have demonstrated its utility in synthesizing novel inhibitors targeting matrix metalloproteinases (MMPs), which are overexpressed in conditions such as cancer and rheumatoid arthritis.

Another emerging field where this compound has shown promise is bioconjugation chemistry. The thiol group provides a unique handle for attaching biomolecules such as peptides, proteins, and nucleic acids. This capability is particularly valuable in the development of bioimaging agents and therapeutic biologics. Researchers have leveraged 3-Cyano-2-mercapto-5-methylbenzenesulfonyl chloride to create novel probes that can specifically label target molecules within cells, enabling higher-resolution imaging techniques. Additionally, its incorporation into drug conjugates has led to the development of targeted therapies that exhibit improved specificity and reduced side effects.

The compound’s reactivity also makes it an attractive candidate for organic synthesis applications beyond pharmaceuticals. For example, it has been utilized in the preparation of boronic acid derivatives, which are widely used in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry. These reactions are pivotal in constructing complex molecular architectures found in natural products and pharmaceuticals. Furthermore, the sulfonyl chloride functionality allows for easy conversion into other sulfur-containing heterocycles, expanding its utility in material science applications such as conductive polymers and liquid crystals.

Recent advancements in green chemistry have also highlighted the importance of optimizing synthetic routes to minimize waste and hazardous byproducts. In this context, 3-Cyano-2-mercapto-5-methylbenzenesulfonyl chloride has been employed in catalytic processes that promote high yields with minimal environmental impact. For instance, its use as an intermediate in enantioselective synthesis has enabled the production of chiral sulfonyl compounds without reliance on harsh conditions or toxic reagents. Such innovations align with the growing emphasis on sustainable practices within the chemical industry.

The compound’s versatility extends to nanotechnology, where it serves as a precursor for synthesizing functionalized nanoparticles. These nanoparticles can be tailored for applications such as drug delivery systems, where surface modifications enhance targeting efficiency and biocompatibility. The ability to incorporate sulfur-rich ligands derived from 3-Cyano-2-mercapto-5-methylbenzenesulfonyl chloride onto nanoparticle surfaces has led to significant improvements in their stability and interaction with biological systems.

In summary,3-Cyano-2-mercapto-5-methylbenzenesulfonyl chloride (CAS No. 1807055-85-1) is a multifaceted compound with broad applications across chemical biology and material science. Its unique structural features enable its use as an intermediate in drug discovery, bioconjugation chemistry, organic synthesis, green chemistry initiatives, and nanotechnology. As research continues to uncover new methodologies and applications,this compound is poised to remain at the forefront of innovation, driving advancements that could have far-reaching implications for medicine and technology.